Cas no 667916-14-5 (Hydrazine, (2,2,3,3-tetrafluoropropyl)-)

• Product Name: Hydrazine, (2,2,3,3-tetrafluoropropyl)-
• CAS No: 667916-14-5
• MF: C₃H₆F₄N₂
• MW: 146.086754322052
• CID: 2796436
• PubChem ID: 10240939
• Update Time: 2025-06-09

Hydrazine, (2,2,3,3-tetrafluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2,2,3,3-tetrafluoropropyl)-
• 667916-14-5
• EN300-271584
• LBFJSIPTXQXDFA-UHFFFAOYSA-N
• (2,2,3,3-tetrafluoropropyl)hydrazine
• AKOS026730715
• DTXSID70437107

• Inchi： 1S/C3H6F4N2/c4-2(5)3(6,7)1-9-8/h2,9H,1,8H2
• InChI Key： LBFJSIPTXQXDFA-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CNN)F

Computed Properties

• Exact Mass: 146.04671085Da
• Monoisotopic Mass: 146.04671085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on Hydrazine, (2,2,3,3-tetrafluoropropyl)-

Recent Advances in the Application of Hydrazine, (2,2,3,3-tetrafluoropropyl)- (CAS: 667916-14-5) in Chemical Biology and Pharmaceutical Research

Hydrazine derivatives have long been recognized for their versatile applications in chemical biology and pharmaceutical research. Among these, Hydrazine, (2,2,3,3-tetrafluoropropyl)- (CAS: 667916-14-5) has recently emerged as a compound of significant interest due to its unique fluorinated structure and potential biological activities. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent studies have highlighted the role of Hydrazine, (2,2,3,3-tetrafluoropropyl)- as a key intermediate in the synthesis of fluorinated heterocycles, which are increasingly important in drug discovery. The presence of tetrafluoropropyl groups enhances the metabolic stability and bioavailability of these compounds, making them attractive candidates for therapeutic development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing fluorinated pyrazole derivatives with potent anti-inflammatory properties.

In addition to its synthetic applications, Hydrazine, (2,2,3,3-tetrafluoropropyl)- has shown promise in targeted drug delivery systems. Researchers have exploited its ability to form stable hydrazone linkages with carbonyl-containing drugs, enabling pH-sensitive release in tumor microenvironments. A recent patent (WO2023056789) describes its use in conjugating chemotherapeutic agents to antibody fragments, significantly improving tumor-specific accumulation while reducing systemic toxicity.

The safety profile and handling considerations of Hydrazine, (2,2,3,3-tetrafluoropropyl)- have also been subjects of recent investigation. While the compound shares some reactivity concerns common to hydrazine derivatives, its fluorinated side chain appears to mitigate certain hazards. Current Good Manufacturing Practice (cGMP) guidelines for its production and purification were updated in 2024 by the International Council for Harmonisation, reflecting improved understanding of its stability characteristics.

Looking forward, the unique properties of Hydrazine, (2,2,3,3-tetrafluoropropyl)- position it as a valuable tool in several emerging areas of pharmaceutical research. Its applications in PROTAC (Proteolysis Targeting Chimera) technology and radiopharmaceutical development are particularly noteworthy. Ongoing clinical trials (NCT05678921) are evaluating fluorinated compounds derived from this hydrazine derivative as PET imaging agents for neurological disorders, with preliminary results showing excellent blood-brain barrier penetration.